1-benzyl-4-(3-chlorobenzyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-4-(3-chlorobenzyl)piperazine, also known as TFMPP, is a synthetic compound that belongs to the piperazine family of drugs. It is commonly used as a research chemical in scientific studies to explore its potential therapeutic applications. The compound is known for its psychoactive effects and has been the subject of numerous studies over the years.
Mechanism of Action
The exact mechanism of action of 1-benzyl-4-(3-chlorobenzyl)piperazine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and norepinephrine systems. The compound has been shown to increase the levels of these neurotransmitters in the brain, which could explain its psychoactive effects and potential therapeutic applications.
Biochemical and Physiological Effects
1-Benzyl-4-(3-chlorobenzyl)piperazine has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-benzyl-4-(3-chlorobenzyl)piperazine in lab experiments is its relatively low cost and ease of synthesis. Additionally, the compound has been shown to have various therapeutic applications, making it a promising candidate for further research. However, one of the main limitations of using the compound in lab experiments is its psychoactive effects, which could make it difficult to interpret the results of certain experiments.
Future Directions
There are numerous future directions for research on 1-benzyl-4-(3-chlorobenzyl)piperazine. One potential area of research is the development of new therapeutic applications for the compound. Additionally, further research is needed to fully understand the mechanism of action of the compound and its effects on various neurotransmitter systems in the brain. Finally, more research is needed to determine the long-term effects of the compound on the body and brain.
Synthesis Methods
The synthesis of 1-benzyl-4-(3-chlorobenzyl)piperazine is a relatively straightforward process that involves the reaction of 1-benzylpiperazine with 3-chlorobenzyl chloride in the presence of a base catalyst. The resulting compound is then purified using various techniques, including recrystallization and column chromatography. The purity of the final product can be determined using spectroscopic methods such as NMR and mass spectrometry.
Scientific Research Applications
1-Benzyl-4-(3-chlorobenzyl)piperazine has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anxiolytic, antidepressant, and antipsychotic properties, making it a promising candidate for the treatment of various mental health disorders. Additionally, the compound has been shown to have anti-inflammatory and antioxidant properties, which could make it useful in the treatment of various inflammatory diseases.
properties
IUPAC Name |
1-benzyl-4-[(3-chlorophenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN2/c19-18-8-4-7-17(13-18)15-21-11-9-20(10-12-21)14-16-5-2-1-3-6-16/h1-8,13H,9-12,14-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYHLRHXPYWIJDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC=CC=C2)CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Benzyl-4-(3-chloro-benzyl)-piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.